Osmium Tetroxide

• CAS No.: 20816-12-0
• Product Name: Osmium Tetroxide
• Molecular Formula: O4Os; OsO4
• Molecular Weight: 254.2 g/mol
• IUPAC Name: tetraoxoosmium
• Standard InChI: InChI=1S/4O.Os
• Standard InChIKey: VUVGYHUDAICLFK-UHFFFAOYSA-N
• SMILES: O=[Os](=O)(=O)=O
• Canonical SMILES: O=[Os](=O)(=O)=O
• Boiling Point: 266 °F at 760 mm Hg (NIOSH, 2016); 130.0 °C at 760 mm Hg; begins to sublime and distill well below bp; 130 °C; 266°F
• Colorform: Pale yellow solid; monoclinic crystals; Dimorphic compd with both crystalline and amorphous forms; Colorless, crystalline solid, or pale-yellow mass [Note: A liquid above 105 degrees F].
• Density: 5.10 (Calculated); Relative density (water = 1): 4.9; 5.10
• Melting Point: 105 °F (NIOSH, 2016); 40.6 °C; 42 °C; 105°F
• Physical Description: Osmium tetroxide appears as a colorless or yellow solid with a pungent odor of chlorine. Begins to sublime below melting point. Soluble in alcohol. Toxic by inhalation and a strong irritant to the eyes and mucous membranes.; COLOURLESS-TO-PALE-YELLOW SOLID IN VARIOUS FORMS WITH PUNGENT ODOUR.; Colorless, crystalline solid or pale-yellow mass with an unpleasant, acrid, chlorine-like odor.; Colorless, crystalline solid or pale-yellow mass with an unpleasant, acrid, chlorine-like odor. [Note: A liquid above 105°F.]
• Description: Osmium tetroxide appears as a colorless or yellow solid with a pungent odor of chlorine. Begins to sublime below melting point. Soluble in alcohol. Toxic by inhalation and a strong irritant to the eyes and mucous membranes.; Osmium tetroxide is an osmium coordination entity consisting of four oxygen atoms bound to a central osmium atom via covalent double bonds. It has a role as an oxidising agent, a poison, a fixative and a histological dye.; (T-4)-Osmium oxide (OsO4). A highly toxic and volatile oxide of osmium used in industry as an oxidizing agent. It is also used as a histological fixative and stain and as a synovectomy agent in arthritic joints. Its vapor can cause eye, skin, and lung damage.
• Shelf Life: Readily vaporizes from aqueous solution even at room temperature; Rapidly reduced in presence of organic matter.; Easily converted to osmium dioxide or even metallic osmium; with alkalis it forms unstable compounds
• Solubility: 6 % at 77° F (NIOSH, 2016); Sol in benzene, alcohol, ether, ammonium hydroxide, and phosphorus oxychloride; solubility in carbon tetrachloride @ 25 deg: 375 g/100 g; Solubility (g/100 cc solvent): 5.70 g in water @ 10 °C; 6.23 g in water @ 25 °C; 250 +/- 10 g in carbon tetrachloride @ 20 °C; In water, 7.24 (g/100 g) at 25 °C; Solubility in water, g/100ml at 25 °C: 6; (77°F): 6%
• Synonyms: Osmium Oxide (OsO4) (8CI); Milas’ Reagent; Osmium Oxide; Osmium Tetraoxide; Osmium Tetroxide; Osmium(IV) Oxide; Reagents, Milas’; Tetraoxoosmium
• Vapor Density: Relative vapor density (air = 1): 8.8
• Vapor Pressure: 7 mm Hg (NIOSH, 2016); 11 mm Hg at 27 °C; Vapor pressure, kPa at 27 °C: 1.5; 7 mmHg
• PubChem Compound: 30318
• Last Modified: Nov 11 2021